5-tert-butyl-2-butylisoxazol-3(2H)-imine

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2-butyl-5-tert-butyl-1,2-oxazol-3-imine
• InChI: InChI=1S/C11H20N2O/c1-5-6-7-13-10(12)8-9(14-13)11(2,3)4/h8,12H,5-7H2,1-4H3
• InChI Key: KTQUNKCGPQJFHC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=N)C=C(O1)C(C)(C)C

Description

5-tert-butyl-2-butylisoxazol-3(2H)-imine is a useful research compound. Its molecular formula is C11H20N2O and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-tert-butylisoxazol-3-amine (3.0 g, 21 mmol) and 1-bromobutane (3.5 mL, 32 mmol) was warmed to 85° C. and was allowed to stir for 70 h. The mixture was cooled to ambient temperature and was purified by column chromatography (silica gel, 60% hexanes/EtOAc) to give the title compound (4.2 g, 21 mmol, 99% yield). MS (DCI/NH3) m/z 197 (M+H)+.